Cas no 876752-66-8 (Benzoic acid, 3-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-4-methyl-)

• Product Name: Benzoic acid, 3-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-4-methyl-
• CAS No: 876752-66-8
• MF: C₂₁H₁₄O₅
• MW: 346.332866191864
• CID: 653714
• PubChem ID: 71412416
• Update Time: 2025-04-19

Benzoic acid, 3-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(6-hydroxy-3-oxo-3H-xanthen-9-yl)-4-methyl-
• 3-(3-hydroxy-6-oxoxanthen-9-yl)-4-methylbenzoic acid
• SCHEMBL14932578
• 876752-66-8
• 3-(6-HYDROXY-3-OXO-3H-XANTHEN-9-YL)-4-METHYLBENZOIC ACID
• DTXSID80831970

• Inchi： 1S/C21H14O5/c1-11-2-3-12(21(24)25)8-17(11)20-15-6-4-13(22)9-18(15)26-19-10-14(23)5-7-16(19)20/h2-10,22H,1H3,(H,24,25)
• InChI Key： QATAFKLEMFWYQP-UHFFFAOYSA-N
• SMILES： O1C2=CC(C=CC2=C(C2C=C(C(=O)O)C=CC=2C)C2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 346.08412354g/mol
• Monoisotopic Mass: 346.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.8Ų